6-Bromo-N-methylquinoxalin-2-amine

• Molecular Formula: C9H8BrN3
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 6-bromo-N-methylquinoxalin-2-amine
• InChI: InChI=1S/C9H8BrN3/c1-11-9-5-12-8-4-6(10)2-3-7(8)13-9/h2-5H,1H3,(H,11,13)
• InChI Key: PZJSWOPMCAXKKR-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CN=C2C=C(C=CC2=N1)Br

Description

6-Bromo-N-methylquinoxalin-2-amine is a heterocyclic aromatic compound featuring a quinoxaline core substituted with a bromine atom at position 6 and a methylamino group (-NHCH₃) at position 2. Quinoxalines are nitrogen-containing bicyclic systems with two adjacent nitrogen atoms in the ring, conferring unique electronic properties that influence reactivity, solubility, and biological interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Variations

The quinoxaline core differentiates this compound from quinoline (one nitrogen) and quinazoline (non-adjacent nitrogens). These structural differences significantly alter electronic properties and intermolecular interactions:

• Quinoxaline: Adjacent nitrogen atoms create a planar, electron-deficient system, favoring π-π stacking and interactions with biological targets like kinases .
• Quinoline: A single nitrogen atom results in reduced polarity and increased lipophilicity, often enhancing membrane permeability in drug design .
• Quinazoline: Two non-adjacent nitrogens increase basicity, influencing binding to enzymes like tyrosine kinases .

Substituent Effects

Key substituents (bromine, methylamino) are compared with analogs:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Synthesis Yield	Key Properties/Applications
6-Bromo-N-methylquinoxalin-2-amine	Quinoxaline	Br (C6), -NHCH₃ (C2)	~228.1 (calc.)	Not reported	Not reported	Potential kinase inhibition (inferred)
6-Chloro-N-(2,3-dimethylphenyl)quinoxalin-2-amine	Quinoxaline	Cl (C6), -NHC₆H₃(CH₃)₂ (C2)	~297.8	Not reported	Not reported	Antibacterial activity
6-Bromo-N-(2-methylbenzotriazol-5-yl)quinolin-4-amine	Quinoline	Br (C6), -NHC₆H₃N₃CH₃ (C4)	354.03	>300	68%	Structural characterization via X-ray crystallography
6-Bromo-3-methylquinolin-2-amine	Quinoline	Br (C6), -NH₂ (C2), CH₃ (C3)	~237.1	Not reported	Not reported	Intermediate in drug synthesis
6-Bromo-N,N-dimethyl-2-quinazolinamine	Quinazoline	Br (C6), -N(CH₃)₂ (C2)	~252.1	Not reported	Not reported	High thermal stability (bp 367°C)

Key Observations :

• Halogen Effects : Bromine’s larger atomic radius compared to chlorine (in the chloro analog) may enhance steric hindrance and van der Waals interactions in target binding .
• Amino Group Substitution: Methylamino (-NHCH₃) vs. dimethylamino (-N(CH₃)₂) groups alter basicity and hydrogen-bond donor capacity, impacting solubility and target affinity .
• Synthetic Accessibility: The quinoline-benzotriazole derivative (68% yield) demonstrates efficient one-step synthesis, whereas quinoxaline analogs often require multi-step protocols .